4-(3-phenyl-1H-pyrazol-4-yl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine

• Molecular Formula: C18H15N7
• Molecular Weight: 329.4 g/mol
• IUPAC Name: 4-(5-phenyl-1H-pyrazol-4-yl)-4,10-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• InChI: InChI=1S/C18H15N7/c19-17-22-16(12-10-20-24-15(12)11-6-2-1-3-7-11)25-14-9-5-4-8-13(14)21-18(25)23-17/h1-10,16H,(H,20,24)(H3,19,21,22,23)
• InChI Key: JXLLKDVSVDJHDN-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=C(C=NN2)C3N=C(N=C4N3C5=CC=CC=C5N4)N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C=NN2)C3N=C(NC4=NC5=CC=CC=C5N34)N

Description

4-(3-phenyl-1H-pyrazol-4-yl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine is a chemical compound with potential applications in scientific research. This compound has gained attention due to its unique structure and potential biological activity. In

Mechanism Of Action

The mechanism of action of 4-(3-phenyl-1H-pyrazol-4-yl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine is not fully understood. However, studies have shown that this compound may act by inhibiting the growth of cancer cells through the induction of apoptosis. Additionally, this compound has been shown to have potential as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines.

Biochemical And Physiological Effects

The biochemical and physiological effects of 4-(3-phenyl-1H-pyrazol-4-yl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine are not fully understood. However, studies have shown that this compound may have cytotoxic effects on cancer cells, indicating its potential as a chemotherapeutic agent. Additionally, this compound has been shown to have potential as an anti-inflammatory and anti-microbial agent.

Advantages And Limitations For Lab Experiments

The advantages of using 4-(3-phenyl-1H-pyrazol-4-yl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine in lab experiments include its potential biological activity and unique structure. However, the limitations of using this compound include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 4-(3-phenyl-1H-pyrazol-4-yl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine. These include:
1. Further studies to fully understand the mechanism of action of this compound
2. Development of new derivatives of this compound with enhanced biological activity
3. Investigation of the potential use of this compound as a chemotherapeutic agent for various types of cancer
4. Exploration of the potential anti-inflammatory and anti-microbial effects of this compound
5. Evaluation of the potential side effects of this compound in vivo
Conclusion
In conclusion, 4-(3-phenyl-1H-pyrazol-4-yl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine is a chemical compound with potential applications in scientific research. This compound has unique structure and potential biological activity, particularly in the area of cancer research. Further research is needed to fully understand the mechanism of action and potential side effects of this compound.

Synthesis Methods

The synthesis of 4-(3-phenyl-1H-pyrazol-4-yl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine involves several steps. The first step involves the reaction of 3-phenyl-1H-pyrazole-4-carbaldehyde with 1,2-diaminobenzene to form 4-(3-phenyl-1H-pyrazol-4-yl)-1,2-phenylenediamine. This intermediate is then reacted with 1,3,5-triazine-2,4-dione to form the final product.

Scientific Research Applications

4-(3-phenyl-1H-pyrazol-4-yl)-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine has potential applications in scientific research. This compound has been shown to exhibit biological activity, particularly in the area of cancer research. Studies have shown that this compound has cytotoxic effects on cancer cells, indicating its potential as a chemotherapeutic agent. Additionally, this compound has been shown to have potential as an anti-inflammatory and anti-microbial agent.